Cas no 207386-87-6 (N-\u200b(2-\u200bHydroxyethyl)\u200bethylenediaminetriac\u200betic Acid Trisodium Salt Hydrate)

N-(2-Hydroxyethyl)ethylenediaminetriacetic acid trisodium salt hydrate (HEDTA·3Na·xH₂O) is a versatile chelating agent with strong metal-ion binding capabilities, particularly for transition metals such as iron, copper, and manganese. Its hydroxyethyl substitution enhances solubility in aqueous solutions, making it suitable for applications requiring stable metal complexation in neutral to alkaline conditions. This compound is widely used in industrial water treatment, detergent formulations, and agricultural micronutrient delivery due to its effective sequestration properties and biodegradability. The trisodium salt form ensures improved handling and compatibility in formulations. Its hydrate structure further contributes to ease of dissolution and stability in storage. HEDTA·3Na·xH₂O is valued for its balance of performance, environmental considerations, and versatility in technical applications.

$N-\u200b(2-\u200bHydroxyethyl)\u200bethylenediaminetriac\u200betic Acid Trisodium Salt Hydrate structure$

207386-87-6 structure

Product Name:N-\u200b(2-\u200bHydroxyethyl)\u200bethylenediaminetriac\u200betic Acid Trisodium Salt Hydrate

CAS No:207386-87-6

MF:C₁₀H₁₇N₂Na₃O₈

MW:362.21989607811

CID:241811

PubChem ID:24849938

Update Time:2025-10-13

N-\u200b(2-\u200bHydroxyethyl)\u200bethylenediaminetriac\u200betic Acid Trisodium Salt Hydrate Chemical and Physical Properties

Names and Identifiers

- Glycine,N-[2-[bis(carboxymethyl)amino]ethyl]-N-(2-hydroxyethyl)-, trisodium salt,hydrate (9CI)
- N-(2-Hydroxyethyl)ethylenediaminetriacetic acid trisodium salt hydrate
- N-HYDROXYETHYL ETHYLENE DIAMINE ACID SODIUM
- Sodium [{2-[bis(carboxylatomethyl)amino]ethyl}(2-hydroxyethyl)ami no]acetate hydrate (3:1:1)
- N-(2-Hydroxyethyl)ethylenediaminetriacetic acid
- Trisodium HEDTA hydrate
- Trisodium hedta monohydrate
- Q27894799
- 313222-79-6
- CHEMBL2143932
- sodium 2,2'-(2-((carboxylatomethyl)(2-hydroxyethyl)amino)ethylazanediyl)diacetate hydrate
- N-(2-hydroxyethyl)ethylenediaminetriaceticacid,trisodiumsalthydrate,85
- UNII-463A7RIB6K
- Glycine, N-[2-[bis(carboxymethyl)amino]ethyl]-N-(2-hydroxyethyl)-, trisodium salt hydrate
- NCGC00093357-02
- DTXSID6040793
- N-(2-Hydroxyethyl)ethylenediaminetriacetic acid trisodium salt hydrate, 99%
- Glycine, N-(2-(bis(carboxymethyl)amino)ethyl)-N-(2-hydroxyethyl)-, trisodium salt, monohydrate
- trisodium;2-[2-[bis(carboxylatomethyl)amino]ethyl-(2-hydroxyethyl)amino]acetate;hydrate
- FHGJYTNPLCNRLG-UHFFFAOYSA-K
- Glycine, N-(2-(bis(carboxymethyl)amino)ethyl)-N-(2-hydroxyethyl)-, trisodium salt hydrate
- Sodium 2,2'-((2-((carboxylatomethyl)(2-hydroxyethyl)amino)ethyl)azanediyl)diacetate hydrate
- N-(2-Hydroxyethyl)ethylenediamine-N,N',N'-triacetic acid trisodium salt hydrate
- HEDTA-Na3
- 207386-87-6
- 463A7RIB6K
- N-[2-[Bis(carboxymethyl)amino]ethyl]-N-(2-hydroxyethyl)glycine trisodium salt hydrate
- N-\u200b(2-\u200bHydroxyethyl)\u200bethylenediaminetriac\u200betic Acid Trisodium Salt Hydrate
- MDL： MFCD00150694
- Inchi： 1S/C10H18N2O7.3Na.H2O/c13-4-3-11(5-8(14)15)1-2-12(6-9(16)17)7-10(18)19;;;;/h13H,1-7H2,(H,14,15)(H,16,17)(H,18,19);;;;1H2/q;3*+1;/p-3
- InChI Key： FHGJYTNPLCNRLG-UHFFFAOYSA-K
- SMILES： [Na+].[Na+].[Na+].OCCN(CC(=O)[O-])CCN(CC(=O)[O-])CC(=O)[O-].O

Computed Properties

Exact Mass: 362.06800
Monoisotopic Mass: 362.06779835g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 23
Rotatable Bond Count: 8
Complexity: 289
Covalently-Bonded Unit Count: 5
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: Not available
Topological Polar Surface Area: 148

Experimental Properties

Color/Form: solid
Melting Point: 288 °C (dec.) (lit.)
PSA: 156.33000
LogP: -6.23190
Solubility: Not available

N-\u200b(2-\u200bHydroxyethyl)\u200bethylenediaminetriac\u200betic Acid Trisodium Salt Hydrate Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：2
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-\u200b(2-\u200bHydroxyethyl)\u200bethylenediaminetriac\u200betic Acid Trisodium Salt Hydrate Pricemore >>

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